Cas no 2649017-44-5 (3-(1-isocyanatocyclopropyl)-2-methylfuran)

• Product Name: 3-(1-isocyanatocyclopropyl)-2-methylfuran
• CAS No: 2649017-44-5
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 6536827
• PubChem ID: 165680965
• Update Time: 2025-06-08

3-(1-isocyanatocyclopropyl)-2-methylfuran Chemical and Physical Properties

Names and Identifiers

• 3-(1-isocyanatocyclopropyl)-2-methylfuran
• EN300-1772147
• 2649017-44-5

• Inchi： 1S/C9H9NO2/c1-7-8(2-5-12-7)9(3-4-9)10-6-11/h2,5H,3-4H2,1H3
• InChI Key： OZFRTGZCLKAWFV-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)C1(CC1)N=C=O

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.6Ų

Additional information on 3-(1-isocyanatocyclopropyl)-2-methylfuran

Research Brief on 3-(1-Isocyanatocyclopropyl)-2-methylfuran (CAS: 2649017-44-5): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

3-(1-Isocyanatocyclopropyl)-2-methylfuran (CAS: 2649017-44-5) is a specialized chemical compound that has recently garnered attention in the fields of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its isocyanate functional group and furan ring, has shown promising potential in drug discovery and development. Recent studies have explored its utility as a versatile building block for the synthesis of novel bioactive molecules, particularly in the context of targeted covalent inhibitors and small-molecule probes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the reactivity of 3-(1-isocyanatocyclopropyl)-2-methylfuran with various nucleophiles, demonstrating its efficacy in forming stable covalent adducts with cysteine residues in target proteins. This property makes it particularly valuable for the development of covalent inhibitors, a growing area of interest in oncology and inflammatory disease therapeutics. The study highlighted the compound's optimal balance between reactivity and stability, which is crucial for in vivo applications.

Further research has focused on the compound's potential in PROTAC (Proteolysis Targeting Chimera) technology. A 2024 Nature Chemical Biology publication reported the successful incorporation of 3-(1-isocyanatocyclopropyl)-2-methylfuran into heterobifunctional molecules designed to degrade disease-relevant proteins. The isocyanate moiety was shown to effectively engage with E3 ubiquitin ligases, while the furan ring contributed to favorable pharmacokinetic properties, addressing some of the challenges associated with traditional PROTAC designs.

From a synthetic chemistry perspective, recent advances have improved the scalability and purity of 3-(1-isocyanatocyclopropyl)-2-methylfuran production. A 2023 Organic Process Research & Development article detailed a novel catalytic system that enables the efficient synthesis of this compound with high enantiopurity, which is particularly important for its application in chiral drug development. The improved synthetic routes have significantly reduced production costs while maintaining excellent yield and purity.

In the realm of chemical biology, this compound has emerged as a valuable tool for protein labeling and target identification. Its unique reactivity profile allows for selective modification of proteins under physiological conditions, as demonstrated in a recent ACS Chemical Biology study. Researchers utilized 3-(1-isocyanatocyclopropyl)-2-methylfuran to develop activity-based probes for mapping the functional landscape of serine hydrolases, providing new insights into enzyme networks involved in various disease pathways.

Looking forward, the pharmaceutical applications of 3-(1-isocyanatocyclopropyl)-2-methylfuran appear particularly promising. Several patent applications filed in 2024 describe its incorporation into novel drug candidates targeting protein kinases and other challenging drug targets. The compound's ability to form irreversible bonds with target proteins while maintaining selectivity represents a significant advancement in addressing drug resistance mechanisms, particularly in cancer therapeutics.

In conclusion, 3-(1-isocyanatocyclopropyl)-2-methylfuran (CAS: 2649017-44-5) has emerged as a multifaceted tool in modern drug discovery and chemical biology. Its unique chemical properties and recent synthetic improvements position it as a valuable building block for the development of next-generation therapeutics and research tools. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in addressing unmet medical needs through innovative chemical approaches.